Cas no 2113995-61-0 (methyl 3-amino-2-(quinoxalin-2-yl)propanoate)

• Product Name: methyl 3-amino-2-(quinoxalin-2-yl)propanoate
• CAS No: 2113995-61-0
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6212105
• PubChem ID: 165614639
• Update Time: 2025-06-09

methyl 3-amino-2-(quinoxalin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(quinoxalin-2-yl)propanoate
• 2113995-61-0
• EN300-1824088

• Inchi： 1S/C12H13N3O2/c1-17-12(16)8(6-13)11-7-14-9-4-2-3-5-10(9)15-11/h2-5,7-8H,6,13H2,1H3
• InChI Key： VCVCEMGECFBVHY-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1C=NC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 78.1Ų

Additional information on methyl 3-amino-2-(quinoxalin-2-yl)propanoate

Comprehensive Overview of Methyl 3-amino-2-(quinoxalin-2-yl)propanoate (CAS No. 2113995-61-0)

Methyl 3-amino-2-(quinoxalin-2-yl)propanoate (CAS No. 2113995-61-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of quinoxaline derivatives, which are known for their broad-spectrum biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both amino and ester functional groups in its molecular structure makes it a versatile intermediate for synthetic modifications.

In recent years, the demand for quinoxaline-based compounds has surged, driven by their relevance in addressing global health challenges such as antibiotic resistance and cancer. Methyl 3-amino-2-(quinoxalin-2-yl)propanoate is no exception, as its scaffold is being investigated for its ability to modulate key biological pathways. For instance, its quinoxaline moiety is often associated with DNA intercalation, making it a candidate for antitumor applications. Additionally, the methyl ester group enhances its solubility, facilitating its use in various formulation studies.

The synthesis of Methyl 3-amino-2-(quinoxalin-2-yl)propanoate typically involves multi-step organic reactions, including condensation and esterification processes. Its CAS No. 2113995-61-0 serves as a unique identifier in chemical databases, ensuring accurate tracking in research and commercial settings. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its purity and structural integrity. These methods are critical for ensuring reproducibility in studies involving this compound.

One of the trending topics in the scientific community is the exploration of heterocyclic compounds for sustainable agriculture. Methyl 3-amino-2-(quinoxalin-2-yl)propanoate has shown promise as a precursor for developing eco-friendly pesticides. Its quinoxaline core can be tailored to target specific pests while minimizing environmental impact. This aligns with the growing consumer demand for greener alternatives in crop protection, a topic frequently searched in academic and industry forums.

From a commercial perspective, Methyl 3-amino-2-(quinoxalin-2-yl)propanoate is available through specialized chemical suppliers, often in high-purity grades suitable for research purposes. Its molecular formula and weight are key details provided in technical datasheets, aiding researchers in experimental design. The compound's stability under standard storage conditions (e.g., room temperature, inert atmosphere) further enhances its practicality for laboratory use.

In conclusion, Methyl 3-amino-2-(quinoxalin-2-yl)propanoate (CAS No. 2113995-61-0) represents a valuable building block in modern chemistry. Its applications span from medicinal chemistry to agrochemical innovation, reflecting the versatility of quinoxaline derivatives. As research continues to uncover new uses for this compound, its role in addressing contemporary scientific challenges is expected to grow, making it a subject of ongoing interest in both academic and industrial circles.